Cas no 225-82-1 (5H-Benzo[a]phenothiazine)

• Product Name: 5H-Benzo[a]phenothiazine
• CAS No: 225-82-1
• MF: C₁₆H₁₁NS
• MW: 249.330242395401
• CID: 271115
• PubChem ID: 235805
• Update Time: 2025-04-19

5H-Benzo[a]phenothiazine Chemical and Physical Properties

Names and Identifiers

• 5H-Benzo[a]phenothiazine
• AC1L5V72
• AC1Q4UZG
• AG-J-70654
• AR-1G8279
• CTK1A4730
• NSC37547
• NSC-37547
• 225-82-1
• DTXSID30284533

• Inchi： 1S/C16H11NS/c1-2-6-12-11(5-1)9-10-15-16(12)17-13-7-3-4-8-14(13)18-15/h1-8,10H,9H2
• InChI Key： RLVBYJHKSCWXMV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C2C1=CCC1C=CC=CC=12

Computed Properties

• Exact Mass: 249.06133
• Monoisotopic Mass: 249.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.7Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 418.3°C at 760 mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.717
• PSA: 12.36
• LogP: 3.78870